Cas no 85674-68-6 (2-Pentanone, 1,1,1-trifluoro-5-phenyl-)
2-Pentanone, 1,1,1-trifluoro-5-phenyl-, is a fluorinated ketone compound characterized by its phenyl and trifluoromethyl substituents. This structure imparts unique physicochemical properties, including enhanced stability and lipophilicity, making it valuable in synthetic organic chemistry and pharmaceutical applications. The trifluoromethyl group contributes to increased electron-withdrawing effects, influencing reactivity in nucleophilic and electrophilic processes. Its phenyl moiety further expands utility in aromatic substitution reactions. The compound's volatility and solubility profile make it suitable for use as an intermediate in fine chemical synthesis. Careful handling is advised due to potential flammability and reactivity under specific conditions. Its distinct functional groups offer versatility in designing advanced molecular architectures.
85674-68-6 structure
Product Name:2-Pentanone, 1,1,1-trifluoro-5-phenyl-
CAS No:85674-68-6
MF:C11H11F3O
MW:216.199653863907
CID:1839846
PubChem ID:9815793
Update Time:2025-06-07
2-Pentanone, 1,1,1-trifluoro-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 1,1,1-trifluoro-5-phenyl-
- 5-phenyl-1,1,1-trifluoropentane-2-one
- 1,1,1-trifluoro-5-phenylpentan-2-one
- 1,1,1-trifluoro-5-phenyl-2-pentanone
- AKOS012261851
- SCHEMBL1171544
- 85674-68-6
-
- Inchi： 1S/C11H11F3O/c12-11(13,14)10(15)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
- InChI Key： PBHMYMRZIGUBDL-UHFFFAOYSA-N
- SMILES： FC(C(CCCC1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 216.07619946g/mol
- Monoisotopic Mass: 216.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
2-Pentanone, 1,1,1-trifluoro-5-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1621811-5g |
1,1,1-Trifluoro-5-phenylpentan-2-one |
85674-68-6 | 98% | 5g |
￥15750.00 | 2024-07-28 |
2-Pentanone, 1,1,1-trifluoro-5-phenyl- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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